Cas no 171974-47-3 (Ethanone, 1-[4-(1-pentynyl)phenyl]-)
171974-47-3 structure
Product Name:Ethanone, 1-[4-(1-pentynyl)phenyl]-
CAS No:171974-47-3
MF:C13H14O
MW:186.249663829803
CID:1360239
Update Time:2024-08-17
Ethanone, 1-[4-(1-pentynyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[4-(1-pentynyl)phenyl]-
- Ethanone, 1-[4-(1-pentyn-1-yl)phenyl]-
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- Inchi: 1S/C13H14O/c1-3-4-5-6-12-7-9-13(10-8-12)11(2)14/h7-10H,3-4H2,1-2H3
- InChI Key: WBJUJOKHWWSGBT-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(C#CCCC)C=C1)C
Computed Properties
- Exact Mass: 186.10452
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 305.6±25.0 °C(Predicted)
- PSA: 17.07
Ethanone, 1-[4-(1-pentynyl)phenyl]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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